molecular formula C7H4ClNO5 B8460486 3-Chloro-4-hydroxy-5-nitrobenzoic acid

3-Chloro-4-hydroxy-5-nitrobenzoic acid

Cat. No. B8460486
M. Wt: 217.56 g/mol
InChI Key: KMXTZQFQBIYJHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-4-hydroxy-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H4ClNO5 and its molecular weight is 217.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-4-hydroxy-5-nitrobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-4-hydroxy-5-nitrobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Chloro-4-hydroxy-5-nitrobenzoic acid

Molecular Formula

C7H4ClNO5

Molecular Weight

217.56 g/mol

IUPAC Name

3-chloro-4-hydroxy-5-nitrobenzoic acid

InChI

InChI=1S/C7H4ClNO5/c8-4-1-3(7(11)12)2-5(6(4)10)9(13)14/h1-2,10H,(H,11,12)

InChI Key

KMXTZQFQBIYJHV-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1[N+](=O)[O-])O)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sulphuric acid (83%, 20 ml) was cooled in an ice-bath, and 3-chloro-4-hydroxybenzoic acid (4 g, 22 mM) stirred in. After 10 minutes, nitric acid (70%, 1.43 ml, 22 mM) was run in, and the mixture stirred at 0° for 2 hours. After pouring onto ice, the solid was filtered, and recrystallised from aqueous ethanol to give title compound as yellow crystals (2.1 g, 44%).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
1.43 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Yield
44%

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